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Compound of Interest

Compound Name: trans-Zeatin-d5

Cat. No.: B15142293

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of trans-Zeatin-d5. It is intended for researchers, scientists, and
drug development professionals to ensure a safe laboratory environment and maintain sample
integrity. Adherence to these procedural steps is essential for minimizing risk and promoting
best practices in chemical management.

Essential Safety & Handling Protocols

trans-Zeatin-d5, a deuterated form of the cytokinin plant growth regulator trans-Zeatin,
requires careful handling to mitigate potential health risks and ensure experimental accuracy.
While comprehensive toxicological data for trans-Zeatin-d5 is not fully available, the safety
profile of trans-Zeatin serves as a primary reference. It is classified as a potentially toxic
pharmaceutical ingredient, and exposure can cause moderate to severe irritation to the skin
and eyes.[1]

Personal Protective Equipment (PPE)

A thorough hazard assessment is paramount in selecting the appropriate PPE for handling
trans-Zeatin-d5.[2] The following table outlines the minimum required PPE for various
laboratory procedures involving this compound.
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Procedure Minimum Required PPE

Storage and Transport Lab coat, safety glasses, nitrile gloves

Lab coat, safety goggles, face shield, nitrile

gloves (double-gloving recommended),
Weighing and Aliquoting (Solid Form) respiratory protection (N95 or higher) within a

certified chemical fume hood or ventilated

weighing station

Solution Preparation and Handling Lab coat, safety goggles, nitrile gloves

Note: Always inspect PPE for integrity before use and ensure proper fit. Contaminated PPE
should be removed immediately and disposed of as hazardous waste.

Engineering Controls

To minimize the risk of inhalation and systemic exposure, handling of powdered trans-Zeatin-
d5 should be conducted within a certified chemical fume hood or a powder containment
enclosure that provides a stable weighing environment.[3] A smooth airflow with a face velocity
of 0.4-0.6 m/s is recommended to prevent turbulence and ensure accurate measurements on

sensitive balances.[3]

Procedural Workflow for Handling trans-Zeatin-d5

The following diagram outlines the standard operating procedure for safely handling trans-
Zeatin-d5 from receipt to disposal.
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Procedural Workflow for Handling trans-Zeatin-d5
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Caption: Workflow for safe handling of trans-Zeatin-d5.
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Chemical and Physical Properties

A summary of the key physical and chemical properties of trans-Zeatin and its deuterated form
is provided below for quick reference.

Property trans-Zeatin trans-Zeatin-d5
Molecular Formula C10H13NsO C10HsDsNsO
Molecular Weight 219.25 g/mol [4][5] 224.3 g/mol [6]

Off-white to light cream Not specified, assumed similar
Appearance

crystal/powder[4][5] to non-deuterated form
Melting Point 210 °C /410 °F[4] Not specified

N Soluble in DMSO and Soluble in DMSO and

Solubility

Methanol Methanol[6]

Storage and Stability

Proper storage is critical to maintaining the integrity and stability of trans-Zeatin-d5.

Parameter Recommendation
Storage Temperature -20°C[6]
Long-term Stability > 4 years at -20°C[6]

o N Room temperature in the continental US; may
Shipping Conditions
vary elsewhere[6]

] Keep container tightly closed in a dry, cool, and
Container )
well-ventilated area[4][5]

Emergency Procedures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.
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Spill Response

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Don PPE: Before attempting to clean the spill, don the appropriate PPE, including respiratory
protection, chemical-resistant gloves, and eye protection.

Containment: For powdered spills, gently cover with a damp paper towel to avoid generating
dust.[6] For liquid spills, use an absorbent material to contain the spill.

Cleanup: Carefully sweep or wipe up the contained material and place it into a sealed,
labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable detergent and water.

First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[4]

Ingestion: If the person is conscious, provide 2-4 cupfuls of milk or water. Do not induce
vomiting. Seek immediate medical attention.[4]

Disposal Plan

All waste materials contaminated with trans-Zeatin-d5, including empty containers, used PPE,

and spill cleanup materials, must be disposed of as hazardous chemical waste.

Segregation: Collect all trans-Zeatin-d5 waste in a designated, clearly labeled, and sealed
container.
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Labeling: The waste container must be labeled as "Hazardous Waste" and include the
chemical name and associated hazards.

Storage: Store the waste container in a designated satellite accumulation area away from
incompatible materials.

Disposal Request: Follow your institution's guidelines for hazardous waste pickup and
disposal. Do not dispose of trans-Zeatin-d5 down the drain or in regular trash. Empty
containers that held the substance must also be treated as hazardous waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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